Tetrahydrodeoxycortisol
Tetrahydrodeoxycortisol
3alpha,17alpha,21-Trihydroxy-5beta-pregnan-20-one is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
68-60-0
VCID:
VC21158791
InChI:
InChI=1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula:
C21H34O4
Molecular Weight:
350.5 g/mol
Tetrahydrodeoxycortisol
CAS No.: 68-60-0
Cat. No.: VC21158791
Molecular Formula: C21H34O4
Molecular Weight: 350.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3alpha,17alpha,21-Trihydroxy-5beta-pregnan-20-one is a 21-hydroxy steroid. |
|---|---|
| CAS No. | 68-60-0 |
| Molecular Formula | C21H34O4 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | 1-[(3R,5R,8R,9S,10S,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-hydroxyethanone |
| Standard InChI | InChI=1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1 |
| Standard InChI Key | UPTAPIKFKZGAGM-FAIYVORSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)O |
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